Cas no 688-14-2 (Glycyl-DL-leucine)

• Product Name: Glycyl-DL-leucine
• CAS No: 688-14-2
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD00066051
• CID: 510853
• PubChem ID: 102468
• Update Time: 2025-09-23

Glycyl-DL-leucine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoacetamido)-4-methylpentanoic acid
• Glycyl-DL-leucine
• GLY-DL -LEU
• Leucine, glycyl-
• (R)-2-(Glycylamino)propanoic acid
• (R)-2-[(Aminoacetyl)amino]propionic acid
• glycyl-(D)-alanine
• GLYCYL-D-ALANINE
• glycylleucine
• Gly-D-Ala-OH
• H-GLY-D-ALA-OH
• H-Gly-DL-Leu-OH
• N-glycyl-D-alanine
• Glycyl-(RS)-leucine
• Glycyl-D,L-leucine
• L-Leucine, N-glycyl-
• GLY-DL-LEU
• N-Glycyl-DL-leucine
• DL-Leucine, N-glycyl-
• glycylleucin
• N-(Aminoacetyl)leucine
• NCIOpen2_001204
• DKEXFJVMVGETOO-UHFFFAOYSA-N
• NSC83257
• SBB056807
• 0631AC
• NSC522707
• NSC203451
• STL466188
• MC
• 688-14-2
• SY066212
• SCHEMBL65868
• CS-W016792
• FT-0632806
• NSC-203451
• G0131
• EN300-296125
• NS00121023
• EINECS 211-701-8
• NSC-83257
• NSC-522707
• DTXSID60862449
• HY-W016076
• FT-0632805
• T72828
• FT-0633040
• AS-65796
• MFCD00066051
• 2-[(2-aminoacetyl)amino]-4-methylpentanoic acid
• AKOS009158931
• ALBB-023613
• DB-055193
• DB-055192

• MDL： MFCD00066051
• Inchi： 1S/C8H16N2O3/c1-5(2)3-6(8(12)13)10-7(11)4-9/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： DKEXFJVMVGETOO-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)NC(CN)=O)=O

Computed Properties

• Exact Mass: 188.11618
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.3
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: 。
• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 242 °C (decomposition)
• Boiling Point: 323.23°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• Solubility: Soluble (170 g/l) (25 º C),
• PSA: 92.42
• LogP: 0.65180
• Solubility: 。

Glycyl-DL-leucine Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents